N-(4-methylphenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide

• IUPAC Name: N-(4-methylphenyl)-2-(2-oxo-5-piperidin-1-ylsulfonylpyridin-1-yl)acetamide
• InChI: InChI=1S/C19H23N3O4S/c1-15-5-7-16(8-6-15)20-18(23)14-21-13-17(9-10-19(21)24)27(25,26)22-11-3-2-4-12-22/h5-10,13H,2-4,11-12,14H2,1H3,(H,20,23)
• InChI Key: GPAIXNHIRZGRLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C=C(C=CC2=O)S(=O)(=O)N3CCCCC3
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol

Description

N-(4-methylphenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism Of Action

The exact mechanism of action of N-(4-methylphenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide is not yet fully understood. However, it is believed to act on the cholinergic system, which is involved in the regulation of cognitive function. This compound may also have an effect on the glutamatergic system, which is involved in the regulation of synaptic plasticity.
Biochemical and Physiological Effects:
N-(4-methylphenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide has been found to have a variety of biochemical and physiological effects. It has been shown to have antioxidant properties, which could be useful in protecting cells from oxidative stress. This compound may also have an effect on the immune system, as it has been found to inhibit the production of pro-inflammatory cytokines.

Advantages And Limitations For Lab Experiments

One advantage of using N-(4-methylphenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide in lab experiments is its potential neuroprotective effect. This could be useful in studying neurological disorders and developing new treatments. However, one limitation is that the exact mechanism of action is not yet fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving N-(4-methylphenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide. One area of interest is in the development of new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound may also have potential applications in the treatment of other conditions such as cancer and inflammation. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of N-(4-methylphenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide involves the reaction of 4-methylbenzoyl chloride with 2-oxo-5-(piperidin-1-ylsulfonyl)pyridine in the presence of a base such as triethylamine. The resulting product is then treated with acetic anhydride to yield the final compound.

Scientific Research Applications

N-(4-methylphenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide has been studied for its potential as a tool for scientific research. One area of interest is in the study of neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has been found to have a potential neuroprotective effect, which could be useful in developing new treatments for these conditions.